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Compound of Interest

Compound Name: Penconazol Hydroxide

Cat. No.: B15292639

An Examination of the Physicochemical Properties and Degradation Pathways of the Triazole
Fungicide

Foreword

This technical guide provides a comprehensive overview of the thermal stability of the fungicide
Penconazole. It is intended for researchers, scientists, and professionals in drug development
and agrochemical industries. This document synthesizes available data on the physical and
chemical properties of Penconazole, its behavior under thermal stress, and the methodologies
used to assess its stability.

It is critical to clarify that the term "Penconazol Hydroxide" does not correspond to a
recognized chemical compound in scientific literature. The synthesis of Penconazole may
involve the use of sodium hydroxide as a reagent, but the final active molecule, 1-[2-(2,4-
dichlorophenyl)pentyl]-1H-1,2,4-triazole, does not contain a hydroxide moiety. Therefore, this
guide will focus exclusively on the thermal stability of Penconazole.

Physicochemical Properties of Penconazole

A solid understanding of the fundamental physicochemical properties of Penconazole is
essential for interpreting its thermal stability. These properties are summarized in the table
below.
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Property Value Reference
Chemical Formula C13H1s5CI2N3 [1112]
Molecular Weight 284.18 g/mol [1][2]
Appearance White crystalline powder [3]

Melting Point 60.3 °C [3]

Boiling Point 415.3 °C at 760 mmHg [41[5]
Decomposition Temperature > 360 °C [6]

Vapor Pressure 0.17 mPa at 20 °C [3]

Water Solubility 73 mg/L at 25 °C [2][3]

Octanol-Water Partition
o 3.72 [5]
Coefficient (log P)

Thermal Stability and Degradation

Penconazole is a chemically stable compound under normal storage conditions. Studies have
shown it to be stable to hydrolysis at a wide range of pH values (pH 4, 5, 7, and 9) for one
week at 50°C and for 30 days at 25°C. Furthermore, it is reported to be stable up to 350-
360°CJ[6].

High-temperature hydrolysis studies simulating food processing conditions (pasteurization,
baking, brewing, boiling, and sterilization) at temperatures of 90°C, 100°C, and 120°C for
various durations have shown Penconazole to be stable.

Thermal Decomposition Analysis

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are standard
techniques to evaluate the thermal stability of chemical compounds. A study on the heat
capacity and enthalpy of fusion of Penconazole utilized DSC, indicating its applicability for this
substance.

While specific TGA data for Penconazole is not readily available in the public domain, the
decomposition temperature of >360°C suggests significant thermal stability.
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Degradation Pathways

The degradation of Penconazole has been primarily studied in biological and environmental
systems. The main degradation pathway involves the oxidation of the alkyl chain, leading to the
formation of metabolites such as CGA179944. Subsequent cleavage of the bridge in this
metabolite can yield 1,2,4-triazole.

While specific studies on the high-temperature thermal decomposition products of pure
Penconazole are limited, research on other triazole fungicides like triadimenol and
tebuconazole provides insights into potential degradation products. Thermal degradation of
these related compounds under oxidative pyrolysis can lead to the formation of chlorinated
aromatic compounds such as 4-chlorophenol, 1-chloro-4-ethenylbenzene, and 4-
chlorobenzaldehyde. It is plausible that the high-temperature decomposition of Penconazole
would yield similar chlorinated aromatic fragments, along with nitrogen-containing compounds
derived from the triazole ring.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the thermal stability of
Penconazole, based on established guidelines such as those from the Organisation for
Economic Co-operation and Development (OECD).

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and enthalpy of fusion, and to observe any
exothermic or endothermic events indicative of decomposition.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

o Accurately weigh 5-10 mg of Penconazole into an aluminum DSC pan.

o Seal the pan hermetically. An empty, hermetically sealed pan is used as a reference.

o Place the sample and reference pans into the DSC cell.
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o Heat the sample from ambient temperature to a temperature above its expected
decomposition point (e.g., 400°C) at a constant heating rate (e.g., 10°C/min) under a
continuous nitrogen purge (50 mL/min).

o Record the heat flow as a function of temperature.

e The melting point is determined as the onset temperature of the melting endotherm. The
enthalpy of fusion is calculated from the area of the melting peak.

» Any significant exothermic peaks at higher temperatures would indicate thermal
decomposition.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which Penconazole begins to decompose and to
qguantify the mass loss as a function of temperature.

Apparatus: A calibrated Thermogravimetric Analyzer.

Procedure:

Accurately weigh 5-10 mg of Penconazole into a ceramic or platinum TGA pan.
e Place the pan in the TGA furnace.

» Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a constant
heating rate (e.g., 10°C/min).

e The analysis can be performed under an inert atmosphere (e.g., nitrogen at 50 mL/min) to
study thermal decomposition or under an oxidative atmosphere (e.g., air at 50 mL/min) to
study thermo-oxidative decomposition.

e Record the sample mass as a function of temperature.

e The onset temperature of decomposition is determined from the temperature at which a
significant mass loss begins.
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Accelerated Storage Stability Test (Based on OECD
Guideline 113)

Objective: To simulate long-term storage stability under elevated temperature conditions.
Apparatus: A temperature-controlled oven.

Procedure:

Place a known quantity of Penconazole in a suitable, sealed container.
o Store the container in an oven at a constant temperature of 54 + 2°C for 14 days.
» After the storage period, allow the sample to cool to room temperature.

» Analyze the sample for purity and the presence of any degradation products using a
validated analytical method (e.g., High-Performance Liquid Chromatography - HPLC).

o Compare the results with a control sample stored at ambient temperature. A decrease in the
concentration of the active ingredient by more than 5% indicates potential instability.

Visualizations
Logical Workflow for Thermal Stability Assessment
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Workflow for Thermal Stability Assessment of Penconazole
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Caption: Workflow for Thermal Stability Assessment.

Conceptual Degradation Pathway of Penconazole

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15292639?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Conceptual Degradation Pathway of Penconazole

Penconazole

Oxidation of Alkyl Chain

CGA179944

Bridge Cleavage

1,2,4-Triazole

Click to download full resolution via product page

Caption: Conceptual Degradation Pathway of Penconazole.

Conclusion

Penconazole is a thermally stable triazole fungicide, with a high decomposition temperature
and stability under various processing conditions. Its degradation in environmental and
biological systems is primarily initiated by the oxidation of its alkyl side chain. While specific
high-temperature pyrolysis products have not been extensively documented, it is anticipated
that they would consist of chlorinated aromatic compounds and triazole-derived fragments. The
experimental protocols outlined in this guide provide a robust framework for the comprehensive
assessment of the thermal stability of Penconazole and related compounds, which is crucial for
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ensuring its safe and effective application in agriculture and for predicting its environmental
fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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